Cas no 102064-36-8 (Pyrido[3,2-e]pyrrolo[1,2-a]pyrazin-6(5H)-one)

Pyrido[3,2-e]pyrrolo[1,2-a]pyrazin-6(5H)-one structure
102064-36-8 structure
Product Name:Pyrido[3,2-e]pyrrolo[1,2-a]pyrazin-6(5H)-one
CAS No:102064-36-8
MF:C10H7N3O
MW:185.182081460953
CID:124881
PubChem ID:13451583
Update Time:2025-04-18

Pyrido[3,2-e]pyrrolo[1,2-a]pyrazin-6(5H)-one Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,2-e]pyrrolo[1,2-a]pyrazin-6(5H)-one
    • Pyrido[3,2-e]pyrrolo[1,2-a]pyrazin-6(5H)-one (9CI)
    • SCHEMBL8566230
    • DTXSID90541230
    • 2,8,13-triazatricyclo[7.4.0.02,6]trideca-1(9),3,5,10,12-pentaen-7-one
    • 102064-36-8
    • Inchi: 1S/C10H7N3O/c14-10-8-4-2-6-13(8)9-7(12-10)3-1-5-11-9/h1-6H,(H,12,14)
    • InChI Key: QHZLMPDWYWUECY-UHFFFAOYSA-N
    • SMILES: O=C1C2=CC=CN2C2=C(C=CC=N2)N1

Computed Properties

  • Exact Mass: 185.05901
  • Monoisotopic Mass: 185.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • PSA: 46.92
  • LogP: 1.17580
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